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Compound of Interest

Compound Name: Teferrol

Cat. No.: B1449136

This guide provides crucial safety and logistical information for laboratory personnel handling
Teferrol, also known as Ferric Polymaltose or Iron Polymaltose complex. Adherence to these
procedures is vital for ensuring a safe research environment and minimizing exposure risks.

Teferrol is identified as a substance that can cause skin irritation (H315), serious eye irritation
(H319), and respiratory irritation (H335)[1]. Therefore, appropriate personal protective
equipment (PPE) and handling procedures are mandatory.

Personal Protective Equipment (PPE)

A summary of the required PPE for handling Teferrol is provided in the table below. This
equipment should be donned before handling the substance and doffed in a manner that
prevents contamination.
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Personal Protective o
Body Part . Specifications and Use
Equipment

Must provide a complete seal
around the eyes to protect
) from splashes or dust. A face
Eyes and Face Safety Goggles or Face Shield )
shield should be used when
there is a significant risk of

splashing.

Nitrile or neoprene gloves are
recommended. Gloves should
] ) be inspected for integrity
Hands Chemical-resistant gloves )
before each use and disposed
of after handling the substance

or upon contamination.

All handling of Teferrol powder

should be conducted in a

certified chemical fume hood to
) ] control airborne patrticles. If a

Respiratory System Fume Hood or Respirator ] ]

fume hood is not available, a

NIOSH-approved respirator

with a particulate filter is

required.

A full-length laboratory coat

should be worn to protect skin
Body Laboratory Coat )

and personal clothing from

contamination.

Operational and Disposal Plans

Handling Procedures:

o Preparation: Before handling Teferrol, ensure that the work area is clean and uncluttered. All
necessary equipment, including PPE, should be readily available.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1449136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1449136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Weighing and Transfer: Conduct all weighing and transfer operations of solid Teferrol within
a chemical fume hood to minimize inhalation exposure. Use appropriate tools (e.g., spatulas,
weighing paper) to handle the substance.

o Solution Preparation: When preparing solutions, add Teferrol to the solvent slowly to avoid
splashing. Ensure adequate ventilation.

o Spill Management: In case of a spill, immediately alert personnel in the area. For small spills,
absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed
container for disposal. For larger spills, evacuate the area and follow emergency protocols.

Disposal Plan: All waste containing Teferrol, including contaminated PPE and absorbent
materials, must be disposed of as hazardous waste. Follow all local, state, and federal
regulations for hazardous waste disposal. Do not dispose of Teferrol down the drain or in the
regular trash.

Experimental Workflow for Handling Teferrol

The following diagram illustrates the standard workflow for safely handling Teferrol in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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